N-butyl-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide

• IUPAC Name: N-butyl-2-[3-[(4-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C19H20FN3O3S/c1-2-3-9-21-16(24)12-22-15-8-10-27-17(15)18(25)23(19(22)26)11-13-4-6-14(20)7-5-13/h4-8,10H,2-3,9,11-12H2,1H3,(H,21,24)
• InChI Key: CEKBSHXJZNGQJK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN1C2=C(C(=O)N(C1=O)CC3=CC=C(C=C3)F)SC=C2
• Molecular Formula: C19H20FN3O3S
• Molecular Weight: 389.4 g/mol

Description

The compound “N-butyl-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide” is a complex organic molecule. It contains a thieno[3,2-d]pyrimidin-1-yl group, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This group is attached to a butyl group (a four-carbon chain) and a fluorophenyl group (a phenyl group with a fluorine atom attached), among others.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The thieno[3,2-d]pyrimidin-1-yl group, for example, would contribute a heterocyclic ring to the structure. The fluorophenyl group would add an aromatic ring with a fluorine substituent.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the fluorine atom could make the compound more electronegative, affecting its reactivity.

Scientific Research Applications

Thermal Insulation Materials

. The compound “AKOS005680971” could potentially be explored for its thermal insulating properties. By further investigating its heat transfer characteristics, scientists may find applications in materials for thermal insulation, such as building materials, protective clothing, and energy-efficient devices.

Materials Science and Nanotechnology

The compound’s unique heterocyclic ring system could make it interesting for materials science and nanotechnology applications. Researchers could explore its self-assembly behavior, surface interactions, or potential as a building block for nanomaterials. By understanding its properties at the nanoscale, scientists may uncover novel applications in sensors, catalysis, or drug delivery.

These six areas represent promising avenues for research involving “AKOS005680971.” Keep in mind that further experimental investigations are necessary to validate its potential in these applications.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific research, it’s impossible to say for sure what the mechanism of action of this compound would be.

Future Directions

Future research on this compound could involve investigating its potential uses, such as in medicine or industry. This would likely involve studying its physical and chemical properties, as well as its reactivity and interactions with other substances.